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Compound of Interest

4-Chloro-6-fluoro-8-
Compound Name:

iodoquinazoline
CAS No.: 1909319-90-9
Cat. No.: B1460164

Get Quote

Executive Summary & Chemical Profile

4-Chloro-6-fluoro-8-iodoquinazoline is a tri-halogenated nitrogen heterocycle.[1] Its disposal
requires strict adherence to halogenated waste protocols due to the presence of fluorine,
chlorine, and iodine atoms.[2] The presence of the 4-chloro substituent renders this compound
electrophilic and reactive toward nucleophiles (hydrolysis/aminolysis), while the iodine and
fluorine substituents necessitate high-temperature incineration with flue gas scrubbing to
prevent the release of toxic acid gases (HF, HI) or elemental iodine.

Physicochemical & Hazard Profile

Note: Specific data for this exact derivative is inferred from Structure-Activity Relationships
(SAR) of close analogs (e.g., 4-chloro-6-iodoquinazoline).[1]
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Property Description / Value Relevance to Disposal

Susceptible to nucleophilic
o ) - aromatic substitution.[1]
Reactivity High (C4-position) ]
Reacts with water/alcohols to

release acid (HCI).

_ ) Dust generation is a primary
Physical State Solid (Powder) ) o )
inhalation risk during transfer.

MUST be segregated from
] non-halogenated solvents to
Waste Class Halogenated Organic ) o
avoid cross-contamination fees

and safety risks.[3][4]

Likely causes severe eye
damage and skin sensitization.
Potential STOT-SE
(Respiratory).[1][5]

Hazards Skin/Eye lIrritant, Corrosive

o Avoid mixing with nitric acid or
o Strong Oxidizers, Strong ) ) )
Incompatibilities peroxides (potential for violent
Bases N
decomposition).

Pre-Disposal: Handling & Containment

Before disposal, the material must be stabilized and packaged correctly.[6]

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 particulate respirator (if handling solids outside a fume hood).
e Dermal: Double-gloving recommended.[1]

o Inner Layer: Nitrile (4 mil).

o Outer Layer: Nitrile (4-8 mil) or Laminate film (Silver Shield) for prolonged handling.[1]

o Eye/Face: Chemical splash goggles.[7] Face shield if quenching large quantities (>59).
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Containment Protocol

e Solid Waste: Collect pure solid waste in a wide-mouth high-density polyethylene (HDPE) or
glass jar.

e Liquid Waste (Mother Liquors): If the compound is dissolved in solvent (e.g., DCM, DMF),
collect in a dedicated Halogenated Solvent Waste carboy.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "4-Chloro-6-fluoro-8-iodoquinazoline” (Do not use abbreviations).[1]

o Hazard Checkboxes: Toxic, Irritant.[8]

Disposal Workflow (Decision Tree)

The following logic gate determines the correct disposal path based on the physical state and
quantity of the waste.
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Waste Generation

Physical State?

Solid / Powder Solution / Mother Liquor

Quantity > 10g?

es (Risk Reduction)

Solvent Type?

Recommended: Chemical Deactivation

(See Section 4) Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, Acetone)

Pack in HDPE Jar Combine in 'Halogenated Waste' Carbo Do NOT mix with Non-Halo.
Label: 'Solid Halogenated Waste' 9 Y Add to 'Halogenated Waste' Carboy

EHS Pickup / Incineration

Click to download full resolution via product page
Figure 1: Decision matrix for segregating and packaging halogenated quinazoline waste.

Chemical Deactivation (Optional but Recommended)

For larger quantities (>10g) or old bottles with compromised integrity, chemical quenching of
the reactive C4-chlorine bond is recommended to reduce reactivity hazards before final
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disposal.
Mechanism: Nucleophilic Aromatic Substitution (

). Goal: Convert the reactive 4-chloro species into a stable 4-hydroxy or 4-methoxy derivative.

Quenching Protocol

e Setup: Perform in a fume hood.
¢ Dissolution: Dissolve the waste solid in a minimal amount of acetone or THF.

o Reagent: Prepare a 1M solution of Sodium Hydroxide (NaOH) or Sodium Methoxide
(NaOMe).

o Reaction: Slowly add the base to the waste solution while stirring.
o Observation: Mild exotherm is expected.

o Completion: Allow to stir for 1 hour. The resulting mixture (containing the hydrolyzed
quinazolin-4-one or 4-methoxy derivative) is chemically more stable.[1]

e Disposal: Adjust pH to neutral (pH 7-8) and dispose of the entire mixture into the
Halogenated Solvent Waste container.

Critical Warning: Do not use strong oxidizers (bleach) for decontamination. The presence of

lodine can lead to the formation of hypervalent iodine species or volatile iodine gas (

) if oxidized.

Regulatory & Compliance (RCRAJEPA)

In the United States, this waste does not typically have a specific "P" or "U" list code unless it is
a commercial chemical product being discarded unused. However, it falls under the following
characteristics:
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e D022 (Chloroform): If used with chloroform.[9]

e Halogenated Organic Compounds (HOCSs): Regulated under land disposal restrictions (40
CFR 268).

Standard Operating Rule: Never dispose of this compound down the drain. The hydrolysis
products are toxic to aquatic life, and the halogen load interferes with municipal water
treatment.

Final Disposal Method

The only acceptable final disposal method for 4-Chloro-6-fluoro-8-iodoquinazoline is High-
Temperature Incineration.[1]

o Why? Standard combustion is insufficient. The facility must be equipped with scrubbers to
capture Hydrogen Fluoride (HF), Hydrogen Chloride (HCI), and lodine vapor generated
during destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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